N-(4-fluoro-3-nitrophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide

• IUPAC Name: N-(4-fluoro-3-nitrophenyl)-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide
• InChI: InChI=1S/C16H12FN3O5/c17-11-6-5-10(9-13(11)20(23)24)18-15(21)7-8-19-12-3-1-2-4-14(12)25-16(19)22/h1-6,9H,7-8H2,(H,18,21)
• InChI Key: AGGYYQIWDDQPEO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=O)O2)CCC(=O)NC3=CC(=C(C=C3)F)[N+](=O)[O-]
• Molecular Formula: C16H12FN3O5
• DSSTOX Substance ID: DTXSID301180577
• Molecular Weight: 345.28 g/mol
• CAS No.: 862827-53-0

Description

N-(4-fluoro-3-nitrophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide, also known as NFBT, is a novel small molecule drug candidate that has recently been the subject of scientific research. NFBT has been studied for its potential to be used as a therapeutic agent in a variety of diseases and conditions. NFBT is a member of the benzoxazole family of compounds, which are known to have a variety of biological activities. In particular, NFBT has been studied for its ability to act as an agonist of the G-protein coupled receptor, GPR119, which is involved in the regulation of glucose homeostasis.

Scientific Research Applications

N-(4-fluoro-3-nitrophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide has been studied for its potential to be used as a therapeutic agent in a variety of diseases and conditions. In particular, this compound has been studied for its ability to act as an agonist of the G-protein coupled receptor, GPR119, which is involved in the regulation of glucose homeostasis. In animal studies, this compound has been shown to reduce blood glucose levels, as well as decrease food intake and body weight. This compound has also been studied for its potential to be used as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models of inflammation. This compound has also been studied for its potential to be used as an anti-cancer agent, as it has been shown to inhibit the growth of cancer cells in vitro.

Mechanism of Action

N-(4-fluoro-3-nitrophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide acts as an agonist of the G-protein coupled receptor, GPR119. Upon binding to GPR119, this compound activates the receptor, which leads to the activation of downstream signaling pathways. These downstream signaling pathways are involved in the regulation of glucose homeostasis, as well as the inhibition of inflammation and the inhibition of cancer cell growth. In addition, this compound has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which is involved in the regulation of energy metabolism.
Biochemical and Physiological Effects
This compound has been studied for its potential to be used as a therapeutic agent in a variety of diseases and conditions. In animal studies, this compound has been shown to reduce blood glucose levels, as well as decrease food intake and body weight. This compound has also been studied for its potential to be used as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models of inflammation. This compound has also been studied for its potential to be used as an anti-cancer agent, as it has been shown to inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-fluoro-3-nitrophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide in laboratory experiments include its low cost, ease of synthesis, and low toxicity. Additionally, this compound has been shown to be effective at activating GPR119 and downstream signaling pathways, which makes it an ideal compound to study in laboratory experiments. The limitations of using this compound in laboratory experiments include its short half-life and its lack of selectivity for GPR119. Additionally, this compound has not been extensively studied in humans, so its safety and efficacy in humans is still unknown.

Future Directions

For research on N-(4-fluoro-3-nitrophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide include further investigation of its mechanism of action, its potential to be used as a therapeutic agent in humans, and its potential to be used as an adjuvant therapy in combination with other drugs. Additionally, further studies are needed to investigate the potential of this compound to be used as an anti-inflammatory and anti-cancer agent. Finally, further studies are needed to investigate the potential of this compound to be used as a treatment for metabolic disorders, such as type 2 diabetes.

Synthesis Methods

N-(4-fluoro-3-nitrophenyl)-3-(2-oxo-2,3-dihydro-1,3-benzoxazol-3-yl)propanamide has been synthesized using a variety of methods, including the Knoevenagel condensation and the Biginelli reaction. In the Knoevenagel condensation, 4-fluoro-3-nitrophenyl acetate is reacted with 2-oxo-2,3-dihydro-1,3-benzoxazol-3-ylpropanamide in the presence of a base, such as potassium carbonate. The Biginelli reaction involves the reaction of acetoacetate, urea, and aldehyde in the presence of a base, such as sodium carbonate. The Biginelli reaction is a more efficient method for the synthesis of this compound, as it requires fewer steps and produces higher yields.